Cas no 81564-81-0 (Ethyl {1-[2-(acetyloxy)ethyl]-4-bromo-1H-pyrrol-2-yl}acetate)

• Product name: Ethyl {1-[2-(acetyloxy)ethyl]-4-bromo-1H-pyrrol-2-yl}acetate
• CAS No: 81564-81-0
• MF: C₁₂H₁₆NO₄Br
• MW: 318.164
• CID: 2803103
• PubChem ID: 12795039

Ethyl {1-[2-(acetyloxy)ethyl]-4-bromo-1H-pyrrol-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl {1-[2-(acetyloxy)ethyl]-4-bromo-1H-pyrrol-2-yl}acetate
• DTXSID40510097
• SCHEMBL10817987
• 81564-81-0

• Inchi： InChI=1S/C12H16BrNO4/c1-3-17-12(16)7-11-6-10(13)8-14(11)4-5-18-9(2)15/h6,8H,3-5,7H2,1-2H3
• InChI Key： SYKRXXFWLQKAKU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 317.02627Da
• Monoisotopic Mass: 317.02627Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų